Cas no 2034202-05-4 (N'-(2-cyanophenyl)-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide)

• Product name: N'-(2-cyanophenyl)-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide
• CAS No: 2034202-05-4
• MF: C₂₀H₁₈N₄O₂
• MW: 346.382524013519
• CID: 6395667
• PubChem ID: 119103993

N'-(2-cyanophenyl)-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-cyanophenyl)-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide
• F6556-1903
• 2034202-05-4
• N'-(2-cyanophenyl)-N-[2-(1-methylindol-5-yl)ethyl]oxamide
• N1-(2-cyanophenyl)-N2-(2-(1-methyl-1H-indol-5-yl)ethyl)oxalamide
• AKOS026696921
• N'-(2-cyanophenyl)-N-[2-(1-methyl-1H-indol-5-yl)ethyl]ethanediamide

• Inchi： 1S/C20H18N4O2/c1-24-11-9-15-12-14(6-7-18(15)24)8-10-22-19(25)20(26)23-17-5-3-2-4-16(17)13-21/h2-7,9,11-12H,8,10H2,1H3,(H,22,25)(H,23,26)
• InChI Key： NABNUWLRYUOVOY-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC=CC=1C#N)=O)NCCC1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 346.14297583g/mol
• Monoisotopic Mass: 346.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.9Ų

Additional information on N'-(2-cyanophenyl)-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide

N'-(2-Cyanophenyl)-N-2-(1-Methyl-1H-Indol-5-Yl)Ethylethanediamide: A Comprehensive Overview

The compound N'-(2-cyanophenyl)-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide, identified by the CAS number 2034202-05-4, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent advancements in synthetic chemistry and materials science have further highlighted its versatility and utility in diverse fields.

The molecular structure of N'-(2-cyanophenyl)-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide is characterized by a combination of functional groups that confer it with distinctive chemical reactivity and biological activity. The presence of the indole ring, a heterocyclic structure, plays a pivotal role in its interactions with biological systems. Additionally, the cyanophenyl group enhances the compound's electronic properties, making it suitable for applications in drug design and materials synthesis.

Recent studies have explored the synthesis of this compound through innovative methodologies, including microwave-assisted synthesis and catalytic processes. These approaches have not only improved the yield but also minimized the environmental impact of production. The optimization of synthetic routes has been a focal point in recent research, driven by the need for sustainable chemical practices.

In terms of pharmacological activity, N'-(2-cyanophenyl)-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide has demonstrated potential as an active ingredient in therapeutic agents. Preclinical studies suggest that it exhibits anti-inflammatory and antioxidant properties, which could be harnessed for the development of novel drugs targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The compound's ability to form stable complexes with metal ions has also been investigated, opening avenues for its application in coordination chemistry and catalysis. Researchers have reported its use as a ligand in organometallic catalysts, which are essential for various industrial processes, including olefin polymerization and hydrogenation reactions.

Moreover, the integration of N'-(2-cyanophenyl)-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide into polymer matrices has shown promise in enhancing material properties such as thermal stability and mechanical strength. This makes it a valuable component in advanced materials science, particularly in the development of high-performance polymers for aerospace and electronics industries.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound, providing insights into its electronic structure and reactivity. These computational studies have been instrumental in guiding experimental work and optimizing its properties for specific applications.

In conclusion, N'-(2-cyanophenyl)-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide stands out as a multifaceted compound with immense potential across various scientific domains. Its unique chemical characteristics, coupled with ongoing research into its synthesis and applications, ensure that it will remain a subject of interest for researchers and industry professionals alike.